Cas no 1368170-11-9 (5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylicacid)

• Product Name: 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylicacid
• CAS No: 1368170-11-9
• CID: 4591410
• Update Time: 2025-06-26

5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylicacid

Additional information on 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylicacid

Introduction to 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid (CAS No. 1368170-11-9)

5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid, identified by the chemical compound code CAS No. 1368170-11-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The unique arrangement of nitrogen atoms in its pyrrolopyrimidine core, combined with the presence of a methyl group and a carboxylic acid functional group, contributes to its distinctive chemical properties and biological interactions.

The synthesis and structural elucidation of 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid have been subjects of extensive research due to its relevance in drug discovery. The compound’s molecular framework allows for diverse modifications, making it a valuable scaffold for developing novel bioactive molecules. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into preclinical and clinical studies.

In the realm of medicinal chemistry, 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid has been explored for its potential role in modulating various biological pathways. Studies have highlighted its interactions with enzymes and receptors involved in cancer progression, inflammation, and metabolic disorders. The carboxylic acid moiety provides a site for further derivatization, allowing chemists to tailor the compound’s pharmacokinetic and pharmacodynamic properties. This flexibility has led to the development of several analogs with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid is its observed inhibitory activity against key targets in oncology research. Preclinical studies have demonstrated that derivatives of this compound can selectively inhibit the activity of enzymes such as kinases, which are often overexpressed in tumor cells. This selective inhibition is crucial for minimizing side effects and improving patient outcomes. Additionally, the pyrrolopyrimidine scaffold has shown promise in targeting pathways involved in angiogenesis and tumor microenvironment modulation.

The carboxylic acid group in 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid also plays a pivotal role in its solubility and bioavailability. This feature is particularly important for drug formulation, as it allows for the development of oral or injectable formulations with improved absorption rates. Furthermore, the compound’s ability to form hydrogen bonds with biological targets enhances its binding affinity and duration of action.

Recent research has also explored the use of 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid as a starting material for more complex drug candidates. By incorporating additional functional groups or linking it to other pharmacophores, chemists have been able to generate novel molecules with distinct therapeutic profiles. These efforts have led to several patents and ongoing clinical trials evaluating the efficacy of such derivatives in treating various diseases.

The field of computational chemistry has further accelerated the development of 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid derivatives by enabling high-throughput virtual screening and molecular dynamics simulations. These computational approaches allow researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with minimal experimental intervention. This integration of computational tools with traditional synthetic chemistry has significantly shortened the drug discovery pipeline.

In conclusion, 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid (CAS No. 1368170-11-9) represents a promising scaffold for developing next-generation therapeutics. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further exploration in pharmaceutical research. As ongoing studies continue to uncover new biological activities and therapeutic applications, this compound is poised to play a significant role in addressing unmet medical needs.